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Compound of Interest

Compound Name: Ethirimol

Cat. No.: B033103

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the research-use of Ethirimol, a systemic
fungicide, particularly in the context of foliar spray applications. The information is intended for
researchers, scientists, and professionals involved in drug development and plant pathology
studies.

Introduction to Ethirimol

Ethirimol is a pyrimidine-based systemic fungicide recognized for its efficacy against powdery
mildew diseases in various crops, notably cereals like barley.[1] Its systemic nature allows it to
be absorbed by the plant and translocated within its tissues, offering protection to new growth.
[1] Understanding its mechanism of action and proper application is crucial for its effective use
in research settings.

Mechanism of Action

Ethirimol's primary mode of action is the inhibition of the enzyme adenosine deaminase.[2][3]
[4] This enzyme plays a critical role in the purine salvage pathway of fungi, catalyzing the
deamination of adenosine to inosine. By inhibiting this enzyme, Ethirimol disrupts the
synthesis of purine nucleotides, which are essential building blocks for DNA and RNA. This
ultimately hinders fungal growth and reproduction.[1]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of Ethirimol is presented in the table
below. This information is essential for the preparation of stock and spray solutions.

Property Value

] 5-butyl-2-(ethylamino)-6-methyl-4(1H)-
Chemical Name

pyrimidinone
CAS Number 23947-60-6
Molecular Formula C11H19N30
Molecular Weight 209.29 g/mol
Appearance White crystalline solid
Melting Point 159-160 °C

253 mg/L (pH 5.2), 150 mg/L (pH 7.3), 153 mg/L

Water Solubility (pH 9.3) at 20 °C[5]

Purity (Typical) >95% (Technical grade)[5]

Experimental Protocols

Objective: To prepare a concentrated stock solution of Ethirimol that can be diluted to various
working concentrations for experiments.

Materials:

Ethirimol (Technical grade, 295% purity)

Solvent (e.g., Acetone or Dimethylformamide - DMF, due to moderate water solubility)

Sterile distilled water

Magnetic stirrer and stir bar

Volumetric flasks (e.g., 50 mL, 100 mL)
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e Analytical balance
o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses
Procedure:

o Calculate the required mass of Ethirimol. For a 10,000 ppm (10 mg/mL) stock solution in a
50 mL volumetric flask, you will need:

o 10 mg/mL * 50 mL = 500 mg of Ethirimol.

» Weigh the Ethirimol. Accurately weigh 500 mg of Ethirimol powder using an analytical
balance.

» Dissolve the Ethirimol. Transfer the weighed Ethirimol to the 50 mL volumetric flask. Add a
small volume of the chosen solvent (e.g., 5-10 mL of acetone or DMF) to dissolve the
powder completely. Swirl gently to mix.

e Bring to volume. Once the Ethirimol is fully dissolved, add sterile distilled water to the flask,
bringing the total volume up to the 50 mL mark.

o Mix thoroughly. Cap the flask and invert it several times to ensure the solution is
homogeneous. A magnetic stirrer can also be used for a short duration.

o Storage. Store the stock solution in a clearly labeled, sealed container in a cool, dark place
(e.g., at 4°C). The stability of the stock solution should be determined, but it is recommended
to prepare fresh solutions for critical experiments.

Objective: To prepare a diluted Ethirimol spray solution for application to plants.
Materials:

» Ethirimol stock solution (e.g., 10,000 ppm)

« Sterile distilled water

o Adjuvant/surfactant (e.g., Tween® 20 or similar non-ionic surfactant)
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o Graduated cylinders or pipettes

e Spray bottles or a research-grade sprayer
« PPE

Procedure:

» Determine the final spray concentration. The required concentration will depend on the
specific research objectives and the plant species being tested. Based on field application
rates of other fungicides for powdery mildew control, a starting range of 50-500 ppm could
be tested.[6]

e Calculate the volume of stock solution needed. Use the formula ViCi1 = V2Ca:

V1 = Volume of stock solution needed

[¢]

o Ci1 = Concentration of stock solution (e.g., 10,000 ppm)

o

V2 = Final volume of spray solution desired (e.g., 100 mL)

[¢]

C:2 = Final concentration of spray solution (e.g., 100 ppm)

[¢]

V1= (100 mL * 100 ppm) / 10,000 ppm =1 mL

e Add an adjuvant. To improve the wetting and spreading of the spray solution on the leaf
surface, add a non-ionic surfactant. A typical concentration is 0.01% to 0.1% (v/v). For 100
mL of spray solution, this would be 10 to 100 pL of Tween® 20.

o Prepare the spray solution. In a clean container, add the calculated volume of the Ethirimol
stock solution (1 mL) and the adjuvant. Then, add sterile distilled water to reach the final
desired volume (100 mL). Mix thoroughly.

o Application. Apply the solution to the plant foliage using a fine mist sprayer, ensuring even
coverage of both the upper and lower leaf surfaces. A control group of plants should be
sprayed with a solution containing only water and the adjuvant.

Quantitative Data Presentation
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The following table provides a template for recording and presenting dose-response data for
Ethirimol against a target pathogen like powdery mildew. Researchers should adapt the
concentrations and assessment parameters based on their experimental design.

Ethirimol . . . . .

. Disease Severity Disease Incidence Plant Phytotoxicity
Concentration .

(%) (%) Rating (0-5)

(ppm)
0 (Control) 85+5 100 0
50 607 905 0
100 354 706 0
250 15+3 405 1
500 5+£2 15+3 2

Disease Severity: Percentage of leaf area affected by the disease. Disease Incidence:
Percentage of plants or leaves showing disease symptoms. Phytotoxicity Rating: 0 = no
damage, 5 = severe damage/plant death. Data are presented as mean + standard error.

Visualization of Signaling Pathway and Experimental
Workflow

The following diagram illustrates the fungal purine salvage pathway and highlights the inhibitory
action of Ethirimol on adenosine deaminase.

- > (AMP) I
DNA/RNA Synthesis
i (GMP) }
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Fungal purine salvage pathway and Ethirimol's inhibitory action.

The diagram below outlines a typical experimental workflow for evaluating the efficacy of
Ethirimol foliar spray against a plant pathogen in a controlled environment.
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Workflow for assessing Ethirimol's efficacy in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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